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Compound of Interest

Compound Name: Triricinolein

Cat. No.: B104778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of triricinolein, the primary triglyceride component of castor oil, in the formulation of

biodegradable lubricants.

Introduction
Triricinolein is a triglyceride derived from ricinoleic acid, which constitutes approximately 90%

of castor oil.[1] Its unique molecular structure, featuring a hydroxyl group on the fatty acid

chain, imparts inherent lubricity and high viscosity, making it a promising base oil for

environmentally friendly lubricants.[2] The biodegradability of triricinolein-based lubricants

addresses the growing environmental concerns associated with conventional mineral oil-based

products.[1][3] This document outlines the formulation strategies, performance characteristics,

and standardized testing protocols for evaluating triricinolein-based biodegradable lubricants.

Physicochemical Properties of Triricinolein (from
Castor Oil)
The inherent properties of triricinolein, as the major component of castor oil, are crucial for its

application as a lubricant base stock.
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Property Typical Value Reference

Appearance Pale Yellow Clear Liquid [4]

Density @ 30°C (g/ml) 0.954 – 0.960 [4]

Kinematic Viscosity @ 40°C

(mm²/s)
~100 [1]

Kinematic Viscosity @ 100°C

(mm²/s)
~14 [1]

Viscosity Index ~145 [1]

Flash Point (°C) 281 [1]

Pour Point (°C) -19 [1]

Acid Value (mg KOH/g) < 1.50 [4]

Saponification Value (mg

KOH/g)
177 – 187 [4]

Iodine Value (g I₂/100g) 82 – 90 [4]

Hydroxyl Value (mg KOH/g) 160 – 168 [4]

Formulation of Triricinolein-Based Lubricants
While triricinolein itself possesses excellent lubricity, its performance can be enhanced for

specific applications through the addition of various additives.

Base Oil
Primary Base Stock: Triricinolein (purified) or high-purity castor oil.

Additives
The selection of additives is critical to improve properties such as oxidative stability, low-

temperature performance, and wear resistance.
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Additive Type
Example
Compound

Purpose
Typical
Concentration (%
w/w)

Antioxidants
Aminic or phenolic

compounds

To improve oxidative

stability and prolong

lubricant life.

0.5 - 2.0

Pour Point

Depressants
Polymethacrylates

To improve low-

temperature fluidity.
0.1 - 1.0

Anti-wear/Extreme

Pressure (AW/EP)

Additives

Zinc

dialkyldithiophosphate

s (ZDDPs), sulfurized

esters

To protect against

wear under high loads

and pressures.

0.5 - 3.0

Corrosion Inhibitors
Tolutriazole

derivatives

To prevent corrosion

of metal surfaces.
0.1 - 0.5

Viscosity Index

Improvers
Olefin copolymers

To reduce the rate of

viscosity change with

temperature.

1.0 - 10.0

Example Formulations and Performance Data
The following table summarizes the performance of various lubricant formulations based on

castor oil (primarily triricinolein).
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Formulation
Viscosity
Index

Coefficient
of Friction

Wear Scar
Diameter
(mm)

Oxidative
Stability
(RPVOT,
minutes)

Biodegrada
bility (%)

Neat Castor

Oil
145 0.056 - - >60%

Castor Oil +

0.5%

Curcumin

- -
Reduced by

up to 50%

Increased by

up to 8°C

(OOT)

Not Reported

Castor Oil +

0.5%

Eugenol

-
Reduced by

up to 25%
-

Increased by

up to 8°C

(OOT)

Not Reported

Castor Oil +

TiO₂

nanoparticles

(0.2%)

- Minimized Minimized Not Reported Not Reported

Commercial

Mineral Oil

(SAE 20W40)

for

comparison

- ~0.056 - - <20%

Data compiled from various sources.[1][5] Direct comparisons should be made with caution due

to varying test conditions.

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Determination of Viscosity Index (ASTM D2270)
This method calculates the viscosity index (VI), a dimensionless number that characterizes the

viscosity-temperature relationship of a lubricant.[1][6][7][8]
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Procedure:

Measure the kinematic viscosity of the lubricant sample at 40°C (KV40) and 100°C (KV100)

using a calibrated capillary viscometer according to ASTM D445.

Based on the measured KV100, obtain the values for L and H from the tables in the ASTM

D2270 standard. L is the kinematic viscosity at 40°C of an oil with a VI of 0, and H is the

kinematic viscosity at 40°C of an oil with a VI of 100, both having the same viscosity at

100°C as the test sample.

Calculate the Viscosity Index using the following formula:

If the VI is 100 or less: VI = [(L - U) / (L - H)] * 100

If the VI is greater than 100: VI = [((antilog N) - 1) / 0.00715] + 100 where N = (log H - log

U) / log Y, U is the kinematic viscosity of the test oil at 40°C, and Y is the kinematic

viscosity of the test oil at 100°C.

Sample Preparation

Viscosity Measurement (ASTM D445)

Viscosity Index Calculation (ASTM D2270)Prepare Lubricant Sample

Measure Kinematic Viscosity at 40°C

Measure Kinematic Viscosity at 100°C Calculate Viscosity IndexLookup L and H values from tables

Click to download full resolution via product page

Viscosity Index Determination Workflow

Wear Preventive Characteristics (ASTM D4172 - Four-
Ball Method)
This test evaluates the anti-wear properties of lubricating fluids in sliding contact.[9][10][11][12]

Procedure:
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Clean three stationary steel balls and one rotating steel ball with a suitable solvent and dry

them.

Assemble the four-ball test apparatus with the three stationary balls clamped together and

the rotating ball on top.

Submerge the stationary balls in the test lubricant.

Apply a specified load (e.g., 40 kgf) and rotate the top ball at a constant speed (e.g., 1200

rpm) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C).

After the test, disassemble the apparatus and clean the stationary balls.

Measure the diameter of the wear scars on the three stationary balls using a microscope.

Calculate the average wear scar diameter. A smaller diameter indicates better anti-wear

properties.

Apparatus Setup Test Execution Data Analysis

Clean Steel Balls Assemble Four-Ball Apparatus Submerge in Test Lubricant Apply Load and Start Rotation Run for Specified Duration and Temperature Disassemble and Clean Balls Measure Wear Scar Diameter Calculate Average Wear Scar

Click to download full resolution via product page

Four-Ball Wear Test Workflow

Oxidative Stability (ASTM D2272 - Rotating Pressure
Vessel Oxidation Test - RPVOT)
This method evaluates the oxidation stability of lubricants under accelerated conditions.[13][14]

[15]

Procedure:

Place a measured sample of the lubricant, a specified amount of distilled water, and a

copper catalyst coil into the pressure vessel.
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Seal the vessel and pressurize it with oxygen to a specified pressure (e.g., 90 psi).

Place the vessel in a heating bath at a constant temperature (e.g., 150°C) and rotate it at a

constant speed (e.g., 100 rpm).

Monitor the pressure inside the vessel. The time taken for the pressure to drop by a specified

amount (e.g., 25 psi) from the maximum pressure is recorded as the RPVOT result in

minutes. A longer time indicates higher oxidative stability.

Sample Preparation Test Execution Result

Place Lubricant, Water, and Catalyst in Vessel Seal and Pressurize with Oxygen Heat and Rotate at Constant Temperature and Speed Monitor Pressure Drop Record Time for Specified Pressure Drop

Click to download full resolution via product page

RPVOT Oxidative Stability Test Workflow

Ready Biodegradability (OECD 301B: CO₂ Evolution
Test)
This test determines the ready biodegradability of a substance by measuring the amount of

carbon dioxide produced.[2][5][16][17]

Procedure:

Prepare a mineral salt medium and an inoculum of microorganisms (e.g., from activated

sludge).

Add the test substance (lubricant) to the test flasks containing the mineral medium and

inoculum. The concentration of the test substance should be such that it is the sole source of

organic carbon.

Prepare control flasks (inoculum and mineral medium only) and reference flasks (with a

readily biodegradable substance like sodium benzoate).
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Aerate the flasks with CO₂-free air and pass the effluent gas through a CO₂ absorption

solution (e.g., barium hydroxide or sodium hydroxide).

Incubate the flasks in the dark at a constant temperature (e.g., 20-25°C) for 28 days.

Periodically measure the amount of CO₂ produced by titrating the absorption solution.

Calculate the percentage of biodegradation by comparing the amount of CO₂ produced from

the test substance to its theoretical maximum CO₂ production (ThCO₂). A substance is

considered readily biodegradable if it reaches >60% biodegradation within a 10-day window

during the 28-day test.

Flask Setup Incubation and CO2 Trapping Data Analysis

Prepare Mineral Medium and Inoculum Add Test Substance, Control, and Reference Aerate with CO2-free Air Trap Evolved CO2 in Absorption Solution Incubate for 28 Days Periodically Measure CO2 Production Calculate Percentage Biodegradation

Click to download full resolution via product page

OECD 301B Biodegradability Test Workflow

Conclusion
Triricinolein serves as a viable and sustainable base stock for the formulation of

biodegradable lubricants. Its inherent high viscosity and lubricity provide a strong foundation for

developing environmentally friendly alternatives to conventional lubricants. By carefully

selecting and incorporating appropriate additives, the performance of triricinolein-based

lubricants can be tailored to meet the demands of various industrial applications, contributing to

a more sustainable future. Further research into novel additive technologies will continue to

expand the application range of these bio-based lubricants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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